5-(5-(2-Chloro-5-iodobenzyl)thiophen-2-yl)-2-fluoropyridine

• IUPAC Name: 5-[5-[(2-chloro-5-iodophenyl)methyl]thiophen-2-yl]-2-fluoropyridine
• InChI: InChI=1S/C16H10ClFINS/c17-14-4-2-12(19)7-11(14)8-13-3-5-15(21-13)10-1-6-16(18)20-9-10/h1-7,9H,8H2
• InChI Key: QMWRODWMUFMTIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1I)CC2=CC=C(S2)C3=CN=C(C=C3)F)Cl
• Molecular Formula: C16H10ClFINS
• DSSTOX Substance ID: DTXSID90678919
• Molecular Weight: 429.7 g/mol
• CAS RN: 1131770-46-1

Description

5-(5-(2-Chloro-5-iodobenzyl)thiophen-2-yl)-2-fluoropyridine, also known as 5-CI-TPF, is a heterocyclic compound containing a five-membered ring composed of a thiophenyl, an iodobenzyl, and a fluoropyridine group. This molecule has been used in a variety of scientific research applications and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

Halogenated Pyridine Derivatives in Medicinal Chemistry

Halogenated pyridine derivatives, like 5-(5-(2-Chloro-5-iodobenzyl)thiophen-2-yl)-2-fluoropyridine, play a significant role in medicinal chemistry. Wu et al. (2022) synthesized a variety of pentasubstituted pyridines for chemical manipulations in medicinal research, highlighting the compound's utility as a building block in this field (Wu et al., 2022). Similarly, Stroup et al. (2007) discussed the chemoselective functionalization of related halogenated pyridines, emphasizing their significance in developing novel pharmaceutical compounds (Stroup et al., 2007).

Anticancer Research

In the field of anticancer research, Zhou et al. (2020) synthesized a compound using a similar halogenated thiophene structure. This compound exhibited potential as an anticancer agent, indicating the relevance of halogenated pyridines in cancer treatment research (Zhou et al., 2020).

Synthesis of Novel Compounds

The synthesis of novel compounds using halogenated pyridines is a significant area of study. Daykin et al. (2010) described a process for synthesizing triheteroarylpyridine scaffolds, demonstrating the versatility of halogenated pyridines in creating new chemical entities (Daykin et al., 2010).

Development of Chemosensors

Liu et al. (2022) explored the use of thiophene-2-yl oxazole derivatives, related to the compound , for developing fluorescence chemosensors. This suggests the potential application of such compounds in sensory and detection technologies (Liu et al., 2022).